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Compound of Interest

Compound Name:
3-Chloro-5-

(trifluoromethyl)pyridazine

Cat. No.: B3029946 Get Quote

3-Chloro-5-(trifluoromethyl)pyridazine is a halogenated heterocyclic compound utilized as a

building block in medicinal chemistry and agrochemical research.[1][2] Its specific combination

of a reactive chloro-substituent and an electron-withdrawing trifluoromethyl group dictates its

utility in synthesis, but also informs its potential toxicological and safety profile.

Table 1: Compound Identification

Identifier Value

Chemical Name 3-chloro-5-(trifluoromethyl)pyridazine

CAS Number 845617-99-4[1]

Molecular Formula C₅H₂ClF₃N₂[2]

Molecular Weight 182.53 g/mol [1]

| Structure | (A 2D structure image would be placed here in a formal document) |

The causality behind this analog-based approach is rooted in structure-activity relationships, a

cornerstone of toxicology. The hazards of a novel compound can be reasonably predicted by

examining the known hazards of molecules sharing its core structural motifs. For this guide,

data from various chlorinated and trifluoromethylated pyridines and pyridazines have been

aggregated to construct a reliable, albeit inferred, safety profile.
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Section 2: Inferred Hazard Identification and GHS
Classification
Based on analysis of related compounds, 3-Chloro-5-(trifluoromethyl)pyridazine is

anticipated to be a hazardous substance requiring careful handling. The primary hazards are

associated with acute toxicity, irritation to the skin and eyes, and potential respiratory effects.[3]

[4][5]

Table 2: Inferred GHS Hazard Classification Summary

Hazard Class Hazard Category
Inferred Hazard
Statement

Basis from Analogs

Acute Toxicity, Oral Category 3 / 4
H301/H302: Toxic
or Harmful if
swallowed

[4][5][6][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3][4][5][8]

Serious Eye

Damage/Irritation
Category 1 / 2A

H318/H319: Causes

serious eye damage

or irritation

[3][4][7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[3][4]

| Hazardous to the Aquatic Environment, Long-term | Category 2 / 3 | H411/H412: Toxic or

Harmful to aquatic life with long lasting effects |[6][7][9] |

Pictograms: (Danger/Warning)

Signal Word:Danger or Warning[5][7]

Potential Health Effects:
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Eye Contact: Expected to cause serious eye irritation or damage. Direct contact can lead to

significant injury.[3][7]

Skin Contact: Causes skin irritation.[3][4] Prolonged contact may lead to more severe effects.

Some analogs suggest a potential for skin sensitization.[7][9]

Inhalation: May cause respiratory tract irritation.[3][4] Vapors or dusts generated at elevated

temperatures could be harmful if inhaled.[7]

Ingestion: Toxic or harmful if swallowed.[4][5] Ingestion may cause irritation to mucous

membranes.[10]

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)
The logical foundation for safe handling protocols is the principle of "as low as reasonably

practicable" (ALARP) exposure. Given the inferred hazards, engineering controls,

administrative controls, and PPE are all critical.

Handling Protocols
Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[3][7]

Personal Hygiene: Avoid all personal contact.[3] Do not eat, drink, or smoke in the laboratory

area.[4] Wash hands and any exposed skin thoroughly after handling.[4][11] Contaminated

work clothing should not be allowed out of the workplace and must be laundered before

reuse.[3][12]

Procedural Controls: Avoid generating dust or aerosols.[13] Keep containers tightly closed

when not in use.[4][14] Avoid contact with incompatible materials.[3]

Storage
Conditions: Store locked up in a cool, dry, and well-ventilated area away from direct sunlight

and sources of ignition.[4][7][12][14]
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Containers: Keep in the original, tightly sealed container.[7][14] Containers should be clearly

labeled and regularly inspected for leaks.[14]

Incompatibilities: Store away from strong oxidizing agents.[7][10][11]

Personal Protective Equipment (PPE)
The selection of PPE is a self-validating system; it must be chosen to counter the specific,

identified hazards.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale and Standards

Eye/Face Protection
Tightly fitting safety
goggles or a face shield.

To prevent contact that
may cause serious eye
damage. Conforms to EU
EN 166 or US NIOSH
standards.[3][15]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A

flame-retardant lab coat.

To prevent skin irritation and

absorption. Gloves must be

inspected prior to use.

Conforms to EU EN 374.[3][15]

| Respiratory Protection | Use only in a fume hood. If engineering controls fail or for spill

cleanup, a NIOSH/MSHA or EU EN 149 approved respirator with an organic vapor filter is

necessary. | To prevent respiratory tract irritation from vapors or aerosols.[10] |

Section 4: Emergency and First-Aid Procedures
Rapid and correct response to exposure is critical to minimizing harm.

Eye Contact: Immediately flush eyes with plenty of fresh, running water for at least 15

minutes, holding the eyelids open.[14] Remove contact lenses if present and easy to do.[3]

Seek immediate medical attention, potentially from an ophthalmologist.[16]
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Skin Contact: Take off all contaminated clothing immediately.[4] Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[12] Seek medical attention

if skin irritation occurs or persists.[4]

Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing.[4] If breathing is difficult, administer oxygen. If not breathing, provide artificial

respiration.[4] Call a poison center or doctor if you feel unwell.[8]

Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[11] Immediately call a

physician or poison control center.[12][16]

Section 5: Spill and Waste Disposal Management
Spill Response
A structured response prevents spill escalation and environmental contamination.

Evacuate & Isolate: Clear the area of all non-essential personnel and restrict access.[12]

Move upwind from the spill.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways using inert, absorbent material

like sand, earth, or vermiculite.[3][11]

Clean-up: For minor spills, carefully absorb the material, place it into a suitable, labeled

container for hazardous waste, and decontaminate the area.[3] For major spills, alert

emergency services.[3]

PPE: All personnel involved in cleanup must wear the appropriate PPE as described in

Section 3.3.

Waste Disposal
Dispose of contents and container in accordance with all local, regional, and national

regulations.[4] This should be done via an authorized hazardous waste collection point.[3] Do

not allow the chemical to enter the environment.[7]
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Section 6: Chemical Reactivity and Stability
Stability: The compound is expected to be stable under normal storage conditions.[10][11]

Conditions to Avoid: Excess heat, open flames, and contact with incompatible materials.[10]

[11]

Incompatible Materials: Strong oxidizing agents.[7][10][11]

Hazardous Decomposition Products: In the event of a fire, may emit corrosive and toxic

fumes, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen chloride gas,

and hydrogen fluoride.[10][11][16]
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Caption: General laboratory workflow for handling chemical intermediates.
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Minor Spill Response
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Caption: Decision workflow for chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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